BENGHE Methodological & Application

Check Availability & Pricing

DiSulfo-Cy5 Alkyne TEA: Application Notes and
Protocols for Fluorescence Microscopy

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: DiSulfo-Cy5 alkyne TEA

Cat. No.: B15598582

For Researchers, Scientists, and Drug Development Professionals

Introduction

DiSulfo-Cy5 alkyne TEA is a water-soluble, far-red fluorescent dye that serves as a powerful
tool in fluorescence microscopy for the specific labeling of biomolecules.[1][2][3] Its alkyne
group allows for covalent attachment to azide-modified molecules through a highly efficient and
bioorthogonal copper(l)-catalyzed azide-alkyne cycloaddition (CUAAC) reaction, commonly
known as "click chemistry".[4][5] The sulfonate groups enhance its water solubility, making it
highly suitable for biological applications in aqueous environments.[1][2][3][6] Emitting in the
far-red spectrum, DiSulfo-Cy5 offers significant advantages for cellular imaging, including
higher signal-to-noise ratios due to reduced autofluorescence from biological samples in this
spectral region.[7][8] This makes it an ideal choice for imaging low-abundance targets.[2]

These characteristics make DiSulfo-Cy5 alkyne TEA a versatile reagent for a wide range of
applications, including the visualization of nascent protein synthesis, post-translational
modifications like glycosylation and fatty acylation, and the tracking of lipids and other
metabolites within cells.

Physicochemical and Spectroscopic Properties

The performance of a fluorophore is critically dependent on its photophysical properties.
DiSulfo-Cy5 alkyne TEA exhibits excellent brightness and photostability, which are crucial for
demanding imaging experiments.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15598582?utm_src=pdf-interest
https://www.benchchem.com/product/b15598582?utm_src=pdf-body
https://broadpharm.com/product/bp-22532
https://vectorlabs.com/products/cy5-alkyne/?print-products=pdf
https://www.lumiprobe.com/p/sulfo-cy5-alkyne
https://pmc.ncbi.nlm.nih.gov/articles/PMC3258597/
https://pubmed.ncbi.nlm.nih.gov/22160674/
https://broadpharm.com/product/bp-22532
https://vectorlabs.com/products/cy5-alkyne/?print-products=pdf
https://www.lumiprobe.com/p/sulfo-cy5-alkyne
https://axispharm.com/product-category/fluorescent-dyes/cyanine-dyes/sulfo-cyanine5-dye/
https://www.baseclick.eu/science/glossar/cy5/
https://www.jacksonimmuno.com/secondary-antibody-resource/immuno-techniques/far-red-and-near-infrared-dyes/
https://vectorlabs.com/products/cy5-alkyne/?print-products=pdf
https://www.benchchem.com/product/b15598582?utm_src=pdf-body
https://www.benchchem.com/product/b15598582?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Property Value References
Excitation Maximum (Aex) ~646 nm [1]
Emission Maximum (Aem) ~662 nm [1]
Molar Extinction Coefficient (g) ~250,000 cm~—tM—1 [2]
Fluorescence Quantum Yield
~0.20 [9]
(P)
Recommended Laser Lines 633 nm, 647 nm [2]
Solubility Water, DMSO, DMF [2]

Key Applications and Experimental Protocols

DiSulfo-Cy5 alkyne TEA is predominantly used in a two-step labeling strategy involving
metabolic labeling followed by click chemistry.

Application 1: Imaging Nascent Protein Synthesis

This application allows for the visualization of newly synthesized proteins within a cell,
providing insights into translational regulation in various physiological and pathological states.
[4][5][10][11] The workflow involves the incorporation of an alkyne-containing amino acid
analog, such as O-propargyl-puromycin (OP-puro), into newly synthesized polypeptide chains.

[4]115]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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